Cas no 2173070-85-2 (3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)

• Product Name: 3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
• CAS No: 2173070-85-2
• MF: C₁₇H₂₂BNO₃
• MW: 299.172484874725
• CID: 5290688
• Update Time: 2026-03-10

3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

• Inchi： 1S/C17H22BNO3/c1-11-7-12-9-13(20-6)10-19-15(12)14(8-11)18-21-16(2,3)17(4,5)22-18/h7-10H,1-6H3
• InChI Key： VOMQEJCXGWSFMM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2B2OC(C)(C)C(C)(C)O2)C=C(OC)C=1

Additional information on 3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline: A Promising Compound in Modern Medicinal Chemistry

3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (CAS No. 2173070-85-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines, which are widely studied for their diverse biological activities, including antimalarial, anticancer, and anti-inflammatory properties.

The quinoline scaffold is a well-known core structure in medicinal chemistry, and modifications to this scaffold have led to the discovery of numerous bioactive molecules. The presence of a methoxy group at the 3-position and a methyl group at the 6-position in 3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline adds to its structural complexity and influences its biological activity. The boronic acid pinacol ester moiety at the 8-position is particularly noteworthy as it provides a reactive handle for further chemical modifications through Suzuki-Miyaura coupling reactions.

Recent studies have highlighted the potential of 3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anticancer activity against several cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the unique combination of functional groups present in the molecule.

In another study published in the European Journal of Medicinal Chemistry, 3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline was evaluated for its anti-inflammatory properties. The results indicated that the compound effectively reduces inflammation by inhibiting key inflammatory mediators such as TNF-alpha and IL-6. This finding suggests that the compound could be a valuable candidate for developing new anti-inflammatory drugs.

The boronic acid pinacol ester moiety in 3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline also makes it an attractive intermediate for drug discovery and development. The Suzuki-Miyaura coupling reaction is a powerful tool in synthetic organic chemistry that allows for the efficient formation of carbon-carbon bonds. By leveraging this reactivity, chemists can introduce a wide range of substituents to the quinoline scaffold, thereby fine-tuning the compound's biological properties and pharmacokinetic profile.

Beyond its therapeutic potential, 3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline has also been explored for its use as a fluorescent probe. A study published in Chemical Communications demonstrated that this compound exhibits strong fluorescence emission when bound to specific biomolecules. This property makes it a promising candidate for developing new imaging agents and diagnostic tools.

In conclusion, 3-methoxy-6-methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (CAS No. 2173070-85-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry. Its unique structural features and versatile reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.